Cas no 1396882-47-5 (2-(4-fluorophenyl)sulfanyl-N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylacetamide)

• Product Name: 2-(4-fluorophenyl)sulfanyl-N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylacetamide
• CAS No: 1396882-47-5
• MF: C₁₉H₁₈FNO₂S₂
• MW: 375.480125904083
• CID: 5822915
• PubChem ID: 71781346
• Update Time: 2025-06-15

2-(4-fluorophenyl)sulfanyl-N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)sulfanyl-N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylacetamide
• AKOS024522584
• 1396882-47-5
• 2-((4-fluorophenyl)thio)-N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acetamide
• VU0524017-1
• F5854-2697
• 2-[(4-fluorophenyl)sulfanyl]-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]acetamide
• 2-(4-fluorophenyl)sulfanyl-N-(furan-2-ylmethyl)-N-(2-thiophen-2-ylethyl)acetamide

• Inchi： 1S/C19H18FNO2S2/c20-15-5-7-18(8-6-15)25-14-19(22)21(13-16-3-1-11-23-16)10-9-17-4-2-12-24-17/h1-8,11-12H,9-10,13-14H2
• InChI Key： OXYAAEWNNJNYAL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCN(C(CSC1C=CC(=CC=1)F)=O)CC1=CC=CO1

Computed Properties

• Exact Mass: 375.07629933g/mol
• Monoisotopic Mass: 375.07629933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 87Ų

Additional information on 2-(4-fluorophenyl)sulfanyl-N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylacetamide

Comprehensive Overview of 2-(4-fluorophenyl)sulfanyl-N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylacetamide (CAS 1396882-47-5)

The compound 2-(4-fluorophenyl)sulfanyl-N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylacetamide (CAS 1396882-47-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its complex name reflects its intricate design, combining a fluorophenyl group, a furan ring, and a thiophene moiety, which contribute to its diverse potential applications. Researchers are particularly interested in its sulfanyl and acetamide functionalities, which are known to play critical roles in biological activity and molecular interactions.

In recent years, the demand for novel compounds like 2-(4-fluorophenyl)sulfanyl-N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylacetamide has surged due to their potential in drug discovery and material science. This compound's heterocyclic structure aligns with current trends in small-molecule therapeutics, where researchers seek to optimize pharmacokinetic properties and target specificity. Its fluorinated component is especially noteworthy, as fluorination is a common strategy to enhance metabolic stability and bioavailability in modern pharmaceuticals.

The synthesis and characterization of CAS 1396882-47-5 involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its molecular structure and purity, which are critical for reproducibility in scientific studies. The compound's thiophene and furan rings are of particular interest due to their electron-rich nature, making them valuable in the development of organic electronic materials and catalysts.

One of the most frequently searched questions about 2-(4-fluorophenyl)sulfanyl-N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylacetamide relates to its potential biological activities. Preliminary studies suggest that similar compounds exhibit antimicrobial and anti-inflammatory properties, though further research is needed to validate these effects for this specific molecule. The presence of both sulfur and oxygen heteroatoms in its structure may contribute to its interaction with biological targets, a topic of great interest in medicinal chemistry.

From an industrial perspective, CAS 1396882-47-5 is being explored for its utility in agrochemical formulations. The fluorophenyl group, in particular, is known to enhance the efficacy of pesticides and herbicides, making this compound a candidate for next-generation crop protection products. Additionally, its thiophene component is being investigated for applications in organic semiconductors, a rapidly growing field driven by the demand for flexible and sustainable electronics.

Environmental and safety considerations are also paramount when discussing 2-(4-fluorophenyl)sulfanyl-N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylacetamide. While not classified as hazardous, proper handling and disposal protocols must be followed to ensure minimal ecological impact. Researchers emphasize the importance of green chemistry principles in its synthesis, aiming to reduce waste and energy consumption during production.

In summary, 2-(4-fluorophenyl)sulfanyl-N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylacetamide (CAS 1396882-47-5) represents a fascinating area of study at the intersection of pharmaceuticals, agrochemicals, and materials science. Its multifaceted structure and potential applications make it a compelling subject for ongoing research, with implications for advancements in health, agriculture, and technology.